Cas no 872363-61-6 (Benzoxazole, 2-(3-butynyl)-4-fluoro-)

Benzoxazole, 2-(3-butynyl)-4-fluoro- structure
872363-61-6 structure
Product Name:Benzoxazole, 2-(3-butynyl)-4-fluoro-
CAS No:872363-61-6
MF:C11H8FNO
MW:189.185726165771
CID:1880745
PubChem ID:86086786
Update Time:2025-04-21

Benzoxazole, 2-(3-butynyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 2-(3-butynyl)-4-fluoro-
    • 872363-61-6
    • 2-(3-Butyn-1-yl)-4-fluorobenzoxazole
    • SCHEMBL103151
    • 2-(but-3-ynyl)-4-fluorobenzo[d]oxazole
    • DTXSID001288845
    • PXMSIOHWAFYSJU-UHFFFAOYSA-N
    • Inchi: 1S/C11H8FNO/c1-2-3-7-10-13-11-8(12)5-4-6-9(11)14-10/h1,4-6H,3,7H2
    • InChI Key: PXMSIOHWAFYSJU-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1N=C(CCC#C)O2

Computed Properties

  • Exact Mass: 189.058992041Da
  • Monoisotopic Mass: 189.058992041Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų
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